Cas no 398998-16-8 (N'-(1E)-2-(difluoromethoxy)phenylmethylidene-3-4-(diphenylmethyl)piperazin-1-ylpropanehydrazide)

• Product Name: N'-(1E)-2-(difluoromethoxy)phenylmethylidene-3-4-(diphenylmethyl)piperazin-1-ylpropanehydrazide
• CAS No: 398998-16-8
• MF: C₂₈H₃₀F₂N₄O₂
• MW: 492.560213565826
• CID: 6093082
• PubChem ID: 9666218
• Update Time: 2025-07-17

N'-(1E)-2-(difluoromethoxy)phenylmethylidene-3-4-(diphenylmethyl)piperazin-1-ylpropanehydrazide Chemical and Physical Properties

Names and Identifiers

• N'-(1E)-2-(difluoromethoxy)phenylmethylidene-3-4-(diphenylmethyl)piperazin-1-ylpropanehydrazide
• (E)-3-(4-benzhydrylpiperazin-1-yl)-N-(2-(difluoromethoxy)benzylidene)propanehydrazide
• 1-Piperazinepropanoic acid, 4-(diphenylmethyl)-, 2-[[2-(difluoromethoxy)phenyl]methylene]hydrazide
• 3-(4-benzhydrylpiperazin-1-yl)-N-[(E)-[2-(difluoromethoxy)phenyl]methylideneamino]propanamide
• 3-(4-Benzhydrylpiperazin-1-yl)-N'-(2-(difluoromethoxy)benzylidene)propanehydrazide
• (E)-3-(4-benzhydrylpiperazin-1-yl)-N'-(2-(difluoromethoxy)benzylidene)propanehydrazide
• AKOS024601159
• 398998-16-8
• F0840-0128
• N'-[(1E)-[2-(difluoromethoxy)phenyl]methylidene]-3-[4-(diphenylmethyl)piperazin-1-yl]propanehydrazide

• Inchi： 1S/C28H30F2N4O2/c29-28(30)36-25-14-8-7-13-24(25)21-31-32-26(35)15-16-33-17-19-34(20-18-33)27(22-9-3-1-4-10-22)23-11-5-2-6-12-23/h1-14,21,27-28H,15-20H2,(H,32,35)
• InChI Key： PREDHTRADGTWNB-UHFFFAOYSA-N
• SMILES： N1(CCC(NN=CC2=CC=CC=C2OC(F)F)=O)CCN(C(C2=CC=CC=C2)C2=CC=CC=C2)CC1

Computed Properties

• Exact Mass: 492.23368254g/mol
• Monoisotopic Mass: 492.23368254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 36
• Rotatable Bond Count: 10
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 57.2Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• pka: 13.30±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on N'-(1E)-2-(difluoromethoxy)phenylmethylidene-3-4-(diphenylmethyl)piperazin-1-ylpropanehydrazide

Comprehensive Introduction to N'-(1E)-2-(difluoromethoxy)phenylmethylidene-3-4-(diphenylmethyl)piperazin-1-ylpropanehydrazide (CAS No. 398998-16-8)

The compound N'-(1E)-2-(difluoromethoxy)phenylmethylidene-3-4-(diphenylmethyl)piperazin-1-ylpropanehydrazide (CAS No. 398998-16-8) is a highly specialized chemical entity with a unique molecular structure. This compound belongs to the class of hydrazide derivatives, which are known for their diverse applications in medicinal chemistry and material science. The presence of a difluoromethoxy group and a diphenylmethylpiperazine moiety in its structure makes it a subject of interest for researchers exploring novel bioactive molecules.

In recent years, the demand for fluorinated compounds has surged due to their enhanced metabolic stability and bioavailability. The difluoromethoxy group in this compound is particularly noteworthy, as it is often associated with improved pharmacokinetic properties. Researchers are increasingly focusing on such fluorine-containing molecules to develop next-generation therapeutics. This aligns with the growing trend in the pharmaceutical industry to exploit the "fluorine effect" for drug design.

The diphenylmethylpiperazine segment of the molecule is another critical feature. Piperazine derivatives are widely recognized for their versatility in drug discovery, often serving as key pharmacophores in CNS-targeting agents and GPCR modulators. Given the rising prevalence of neurological disorders and the need for innovative treatments, this compound's structural attributes make it a promising candidate for further investigation. Its potential interactions with neurotransmitter receptors could pave the way for breakthroughs in neuropharmacology.

From a synthetic chemistry perspective, the hydrazide linkage in this compound offers opportunities for further derivatization. Hydrazides are known for their reactivity, enabling the formation of various heterocyclic systems. This property is particularly valuable in the development of small-molecule libraries for high-throughput screening. As combinatorial chemistry gains traction in drug discovery, compounds like N'-(1E)-2-(difluoromethoxy)phenylmethylidene-3-4-(diphenylmethyl)piperazin-1-ylpropanehydrazide are becoming increasingly relevant.

The compound's CAS No. 398998-16-8 serves as a unique identifier, ensuring precise tracking in chemical databases and regulatory filings. This is especially important in an era where chemical data integrity and patent protection are paramount. Researchers and manufacturers rely on CAS numbers to avoid ambiguities in chemical nomenclature, particularly for complex molecules like this one.

In the context of green chemistry, the synthesis and applications of this compound are subject to scrutiny. The pharmaceutical industry is under pressure to adopt sustainable practices, and fluorine-containing compounds often face challenges due to their environmental persistence. However, the strategic placement of fluorine atoms in this molecule could offer a balance between efficacy and environmental considerations, making it a topic of interest for green drug design initiatives.

Another area of potential application lies in material science. The aromatic and heterocyclic components of this compound suggest possible utility in the development of organic electronic materials or liquid crystals. With the increasing demand for advanced materials in display technologies and flexible electronics, researchers are exploring unconventional molecular architectures like this one for their unique electronic properties.

The compound's structural complexity also makes it an interesting subject for computational chemistry studies. Molecular modeling and in silico screening approaches could help predict its biological activity or material properties, reducing the need for extensive laboratory testing. This aligns with the current trend toward digital chemistry and AI-assisted drug discovery, where virtual screening of complex molecules is becoming routine.

Quality control and analytical characterization of this compound present unique challenges due to its structural features. Advanced techniques like NMR spectroscopy and high-resolution mass spectrometry would be essential for its proper identification and purity assessment. The pharmaceutical industry's growing emphasis on analytical method development for complex molecules makes this compound a relevant case study.

From a regulatory standpoint, compounds with such specific structural features require careful evaluation. While not classified as hazardous, its pharmacological potential would necessitate thorough ADMET profiling (absorption, distribution, metabolism, excretion, and toxicity) if developed for therapeutic use. This reflects the broader pharmaceutical industry's focus on early-stage risk assessment in drug development pipelines.

In conclusion, N'-(1E)-2-(difluoromethoxy)phenylmethylidene-3-4-(diphenylmethyl)piperazin-1-ylpropanehydrazide (CAS No. 398998-16-8) represents a fascinating intersection of medicinal chemistry, material science, and synthetic methodology. Its unique structural features position it as a valuable subject for multiple research avenues, from drug discovery to advanced materials development. As scientific exploration continues to push boundaries, compounds with such distinctive architectures will likely play increasingly important roles in addressing contemporary challenges across multiple disciplines.